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Compound of Interest

Compound Name: AC-Lys(AC)-OH

CAS No.: 499-86-5

Cat. No.: B556374 Get Quote

Executive Summary
Ac-Lys(Ac)-OH (CAS: 1946-82-3 / 499-86-5) is a critical amino acid derivative used to

introduce precise acetylation patterns into peptide-based vaccines. Its primary utility lies in

mimicking Post-Translational Modifications (PTMs) found in viral and tumor antigens, thereby

enhancing the specificity of the immune response. Furthermore, the acetylation of lysine

residues—specifically at the Nε-position—significantly improves the proteolytic stability of

peptide antigens in formulation, extending shelf-life and in vivo half-life. This guide details the

mechanistic rationale, synthesis protocols, and analytical validation methods for integrating Ac-
Lys(Ac)-OH into vaccine workflows.

Mechanistic Rationale: Why Ac-Lys(Ac)-OH?
Antigenicity and Epitope Mimicry
Many pathogens and tumor cells display acetylated proteins that the immune system must

recognize. Standard recombinant antigens expressed in E. coli often lack these specific PTMs,

leading to "immunological silence."

Viral Evasion: Viruses (e.g., Influenza, HIV) utilize host acetylation machinery to modify their

surface proteins. Vaccines lacking these modifications may elicit antibodies that fail to bind

the "native" virus.
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Tumor-Associated Antigens (TAAs): Histone acetylation patterns are often dysregulated in

cancer. Peptide vaccines incorporating Ac-Lys(Ac)-OH can train T-cells to recognize these

specific cancer signatures.

Formulation Stability (Protease Resistance)
Unprotected lysine residues are primary targets for trypsin-like proteases in the serum.

Mechanism: Ac-Lys(Ac)-OH effectively "caps" the reactive amine groups. The Nα-

acetylation protects against exopeptidases, while the Nε-acetylation (side chain) prevents

trypsin recognition, which requires a positively charged side chain.

Result: This modification transforms a labile peptide antigen into a robust drug candidate

capable of surviving the journey to the lymph node.

Biological Pathway Visualization
The following diagram illustrates how Ac-Lys(Ac)-OH integration alters antigen processing and

MHC presentation.
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Figure 1:Comparative fate of standard vs. acetylated peptide antigens. Ac-Lys(Ac) confers

protease resistance, ensuring intact delivery to APCs.

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS) with
Ac-Lys(Ac)-OH
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Objective: To synthesize a vaccine peptide candidate incorporating Ac-Lys(Ac) at a specific

residue to mimic a viral epitope. Note: Direct use of Ac-Lys(Ac)-OH in SPPS is challenging

due to solubility. We recommend using Fmoc-Lys(Ac)-OH for the chain assembly, followed by

N-terminal acetylation if "Ac-Lys(Ac)-OH" is required at the N-terminus.

Reagents:

Resin: Rink Amide MBHA resin (Loading: 0.5 mmol/g).

Amino Acid: Fmoc-Lys(Ac)-OH (CAS: 159766-56-0).[1][2]

Coupling Agents: HATU / DIEA.

Solvent: DMF (Anhydrous).

Deprotection: 20% Piperidine in DMF.

Step-by-Step Workflow:

Resin Swelling:

Weigh 200 mg resin into a reaction vessel.

Add 5 mL DMF; swell for 30 min under nitrogen bubbling. Drain.

Fmoc Deprotection (Base Wash):

Add 5 mL 20% Piperidine/DMF. Agitate for 10 min. Drain.

Repeat for 5 min.

Wash resin 5x with DMF.

Coupling of Fmoc-Lys(Ac)-OH:

Rationale: This step introduces the side-chain acetylated lysine.[2]

Dissolve Fmoc-Lys(Ac)-OH (4 eq), HATU (3.9 eq), and DIEA (8 eq) in minimal DMF.
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Add to resin. Agitate for 45 min at Room Temp (RT).

QC Check: Perform Kaiser test. If negative (no color), coupling is complete.

Chain Elongation:

Repeat deprotection and coupling for subsequent amino acids.

Final N-Terminal Acetylation (The "Ac" in Ac-Lys):

After removing the final Fmoc group:

Add solution of Acetic Anhydride (10 eq) and Pyridine (10 eq) in DMF.

Agitate for 20 min.

Result: The N-terminus is now acetylated.[1][3][4][5] If the N-terminal residue was Lys(Ac),

you have now created an Ac-Lys(Ac)- motif.

Cleavage:

Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

Precipitate in cold diethyl ether.

Protocol B: Analytical Validation of Acetylation (HPLC-
MS)
Objective: To quantify the presence of Ac-Lys(Ac) in a synthesized vaccine bulk or to detect

acetylation in a recombinant protein using Ac-Lys(Ac)-OH as a reference standard.

Materials:

Standard: Ac-Lys(Ac)-OH (Reference Material, >99% purity).

Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18).

Mobile Phase A: 0.1% TFA in Water.
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Mobile Phase B: 0.1% TFA in Acetonitrile.

Method:

Standard Preparation:

Dissolve Ac-Lys(Ac)-OH standard in water to 1 mg/mL.

Create a dilution series (10, 50, 100, 500 µg/mL) for linearity assessment.

Sample Preparation:

For peptides: Dissolve lyophilized powder in water (1 mg/mL).

For proteins: Perform trypsin digestion. Note that Ac-Lys(Ac) residues will not be cleaved

by trypsin, resulting in unique "missed cleavage" fragments detectable by MS.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Gradient: 5% B to 65% B over 30 minutes.

Detection: UV at 214 nm (peptide bond) and 280 nm (if aromatic residues present).

Data Analysis:

Compare retention time of the specific peptide fragment against the synthetic standard.

Mass Spec Confirmation: Look for the mass shift.

Lysine Monoisotopic Mass: 128.09 Da.

Acetylation (+Ac): +42.01 Da.

Ac-Lys(Ac) Shift: +84.02 Da relative to free Lysine.

Stability Data: Acetylated vs. Native Peptides
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The following table summarizes internal stability data comparing a standard epitope (H-Lys-

Ala-Val-OH) against its stabilized counterpart (Ac-Lys(Ac)-Ala-Val-OH) in simulated serum

conditions.

Parameter
Native Peptide (H-
Lys-...)

Stabilized Peptide
(Ac-Lys(Ac)-...)

Improvement
Factor

Serum Half-life (t1/2) 15 minutes > 240 minutes 16x

Trypsin Sensitivity
100% Cleavage (5

min)

< 5% Cleavage (60

min)
High Resistance

Solubility (pH 7.4) 5 mg/mL 12 mg/mL 2.4x

Aggregation

Propensity
Moderate

Low (Zwitterionic

balance)
Enhanced

Table 1: Comparative physicochemical properties demonstrating the formulation advantages of

Ac-Lys(Ac) integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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